Cas no 1807108-41-3 (6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride
• CAS No: 1807108-41-3
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4886907
• Update Time: 2025-05-19

6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-5(13)4-2(11)1-3(6(9)10)12-7(4)14/h1,6H,(H,12,14)
• InChI Key： KKULIXMJHFBTMP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(NC(C(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride

Introduction to 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride (CAS No. 1807108-41-3) and Its Applications in Modern Chemical Biology

6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride, identified by the CAS number 1807108-41-3, is a highly versatile intermediate in the realm of chemical biology and pharmaceutical research. This compound, featuring a pyridine core with functional groups such as a difluoromethyl group, a hydroxyl group, and an iodine substituent, has garnered significant attention due to its utility in the synthesis of bioactive molecules. The presence of these distinct moieties makes it a valuable building block for developing novel therapeutic agents targeting various biological pathways.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In recent years, the incorporation of difluoromethyl groups into small molecules has been extensively studied for its ability to confer enhanced bioavailability and resistance to enzymatic degradation. This feature has made compounds like 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride indispensable in the design of next-generation pharmaceuticals.

The iodopyridine scaffold in this compound serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds with tailored biological activities. The iodine atom, being electron-rich, facilitates these transformations by acting as a leaving group or an intermediate in palladium-catalyzed reactions. This reactivity has been leveraged in the development of novel agrochemicals and pharmaceuticals.

The hydroxyl group present in 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride adds another layer of synthetic utility. Hydroxyl-functionalized compounds are prevalent in natural products and drug molecules due to their role in hydrogen bonding interactions with biological targets. This moiety can be further modified through etherification, esterification, or amidation reactions, allowing for the generation of diverse derivatives with unique pharmacological profiles.

In the context of contemporary research, this compound has found applications in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The combination of the difluoromethyl, hydroxyl, and iodopyridine functionalities provides a rich scaffold for designing molecules that selectively inhibit aberrant signaling pathways associated with diseases.

Recent studies have highlighted the role of 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride in the synthesis of antiviral agents. The structural features of this compound allow for the development of protease inhibitors that target viral replication mechanisms. For instance, derivatives incorporating this scaffold have shown promise in inhibiting proteases essential for HIV maturation, demonstrating its potential as a lead compound for antiviral drug discovery.

Moreover, the compound has been utilized in the synthesis of fluorescent probes for cellular imaging. The iodopyridine moiety can be coupled with fluorophores or quencher groups to develop probes that monitor biological processes such as enzyme activity or protein-protein interactions. Such tools are invaluable in elucidating complex biological mechanisms and have applications in diagnostic imaging.

The versatility of 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride extends to its use as a precursor for heterocyclic libraries via combinatorial chemistry approaches. By systematically varying reaction conditions and coupling partners, researchers can generate large collections of structurally diverse compounds for high-throughput screening. This strategy has been instrumental in identifying novel leads with therapeutic potential against neglected tropical diseases.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carbonyl chloride (CAS No. 1807108-41-3) represents a cornerstone intermediate in modern chemical biology and pharmaceutical innovation. Its unique structural features enable diverse synthetic manipulations, making it a valuable asset for drug discovery programs targeting a wide range of diseases. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its role as a key player in the development of next-generation therapeutics.